Cas no 182496-01-1 (N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)-5-methylcytidine)

• Product Name: N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)-5-methylcytidine
• CAS No: 182496-01-1
• MF: C₄₁H₄₃N₃O₉
• MW: 721.794831514359
• MDL: MFCD14586329
• CID: 819813
• PubChem ID: 15864052
• Update Time: 2025-10-28

N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)-5-methylcytidine Chemical and Physical Properties

Names and Identifiers

• N-Benzoyl-2'-O-methoxyethyl-5-O-dimethoxytrityl-5-methylcytidine
• N-Benzoyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-O-(2-methoxyethyl)-5-methylcytidine
• N-[1-[(2R,3R,4R,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxy-3-(2-methoxyethoxy)oxolan-2-yl]-5-methyl-2-oxopyrimidin-4-yl]benzamide
• 5'-O-(4,4'-Dimethoxytriphenylmethyl)-2'-O-(2-methoxyethyl)-N4-benzoyl-5-methylcytidine
• 5'-O-4,4'-dimethoxytrityl-2'-O-(2-methoxyethyl)-N4-benzoyl-5-methylcytidine
• CTK4D8214
• CYTIDINE, N-BENZOYL-5'-O-[BIS(4-METHOXYPHENYL)PHENYLMETHYL]-2'-O-(2-METHOXYETHYL)-5-METHYL- (9CI)
• N4-Bz-5'-O-DMTr-2'-O-MOE-5-methylcytidine
• N4-Benzoyl-5'-O-DMT-2'-O-(2-Methoxyethyl)-5-methylcytidine
• N-benzoyl-5'-O-DMTr-2'-O-(2-Methoxyethyl)-5-Methyl Cytidine
• N4-Benzoyl-5'-O-(4,4'-dimethoxytrityl)-2'-O-(2-methoxyethyl)-5-methylcytidine
• N-(1-((2R,3R,4R,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxy-3-(2-methoxyethoxy)tetrahydrofuran-2-yl)-5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl)benzamide
• SCHEMBL261395
• CS-0100786
• MFCD14586329
• AC-24674
• 182496-01-1
• N-Benzoyl-5'-O-[bis(4-methoxyphenyl)(phenyl)methyl]-2'-O-(2-methoxyethyl)-5-methylcytidine
• N-Benzoyl-5''-O-[bis(4-methoxyphenyl)(phenyl)methyl]-2''-O-(2-methoxyethyl)-5-methylcytidine
• N-{1-[(2R,3R,4R,5R)-5-{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}-4-hydroxy-3-(2-methoxyethoxy)oxolan-2-yl]-5-methyl-2-oxo-1,2-dihydropyrimidin-4-yl}benzamide
• AKOS025401695
• F12369
• DTXSID20578958
• AS-75302
• N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)-5-methylcytidine

• MDL： MFCD14586329
• Inchi： 1S/C41H43N3O9/c1-27-25-44(40(47)43-37(27)42-38(46)28-11-7-5-8-12-28)39-36(51-24-23-48-2)35(45)34(53-39)26-52-41(29-13-9-6-10-14-29,30-15-19-32(49-3)20-16-30)31-17-21-33(50-4)22-18-31/h5-22,25,34-36,39,45H,23-24,26H2,1-4H3,(H,42,43,46,47)/t34-,35-,36-,39-/m1/s1
• InChI Key： BYSCLUAIKFEFAH-LZURGKRNSA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)OCCOC)N1C(N=C(C(C)=C1)NC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 721.29992996g/mol
• Monoisotopic Mass: 721.29992996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 53
• Rotatable Bond Count: 15
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.26
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 143.09000
• LogP: 4.95400

N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)-5-methylcytidine Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents

Additional information on N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)-5-methylcytidine

Comprehensive Overview of N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)-5-methylcytidine (CAS 182496-01-1)

N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)-5-methylcytidine (CAS 182496-01-1) is a chemically modified nucleoside derivative widely utilized in oligonucleotide synthesis, particularly in the development of antisense oligonucleotides (ASOs) and small interfering RNA (siRNA) therapeutics. This compound features a 2'-O-(2-methoxyethyl) (2'-MOE) modification, which enhances nuclease resistance and improves binding affinity to target RNA strands—a critical factor in modern gene therapy and precision medicine applications. The inclusion of a 5'-O-DMT (dimethoxytrityl) group facilitates solid-phase synthesis, while the N4-benzoyl protection ensures stability during chemical reactions.

In recent years, the demand for modified nucleosides like CAS 182496-01-1 has surged due to advancements in RNA-based therapeutics. Researchers frequently search for terms such as "2'-MOE modification benefits" or "DMT-protected nucleosides in oligonucleotide synthesis", reflecting the compound's relevance in drug discovery. Its role in enhancing pharmacokinetic properties—such as prolonged half-life and reduced off-target effects—makes it a cornerstone in designing next-generation nucleic acid drugs.

The synthesis of N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)-5-methylcytidine involves multi-step organic reactions, including selective protection and deprotection strategies. The 2'-MOE group is particularly noteworthy for its ability to balance RNA-binding affinity and metabolic stability, addressing common challenges in oligonucleotide delivery. This aligns with trending topics like "improving siRNA delivery efficiency" and "nuclease-resistant RNA analogs", which dominate academic and industrial discussions.

From a commercial perspective, CAS 182496-01-1 is supplied under stringent quality controls, often with >98% purity, to meet the needs of pharmaceutical R&D and contract manufacturing organizations (CMOs). Analytical techniques such as HPLC, mass spectrometry, and NMR are employed to verify its structural integrity, ensuring compliance with regulatory standards like ICH guidelines. This meticulous validation process answers frequently searched queries such as "HPLC methods for nucleoside purity analysis".

Beyond therapeutics, N4-Benzoyl-5'-O-DMT-2'-O-(2-methoxyethyl)-5-methylcytidine is also explored in diagnostic probe development, where its high specificity enables detection of genetic mutations. The compound's versatility underscores its importance in personalized medicine, a field gaining traction due to rising interest in biomarker discovery and companion diagnostics. Searches for "nucleoside modifications in diagnostics" highlight this niche application.

In summary, CAS 182496-01-1 represents a pivotal building block in nucleic acid chemistry, bridging gaps between basic research and clinical translation. Its optimized properties cater to evolving demands in biotechnology, making it a subject of ongoing innovation. For researchers, understanding its synthesis and applications—from ASO design to therapeutic RNA engineering—is essential for advancing molecular medicine.